Cas no 907989-92-8 (5-(furan-2-yl)-N-propyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-propyl-1,2-oxazole-3-carboxamide
• CAS No: 907989-92-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.2246
• MDL: MFCD05027218
• CID: 5089408
• PubChem ID: 3240242
• Update Time: 2024-12-09

5-(furan-2-yl)-N-propyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-propyl-1,2-oxazole-3-carboxamide
• 5-(2-furyl)-N-propylisoxazole-3-carboxamide
• MLS000087206
• ChemDiv3_008263
• HMS1496H13
• HMS2464J22
• IDI1_026173
• SMR000023429
• Z220943884
• CHEMBL1480983
• BRD-K63087044-001-01-2
• EU-0090405
• G54511
• SR-01000094017-1
• TS-09071
• EN300-194334
• 907989-92-8
• PD120385
• 5-(Furan-2-yl)-N-propylisoxazole-3-carboxamide
• AKOS001803799
• CS-0238384
• SR-01000094017

• MDL： MFCD05027218
• Inchi： 1S/C11H12N2O3/c1-2-5-12-11(14)8-7-10(16-13-8)9-4-3-6-15-9/h3-4,6-7H,2,5H2,1H3,(H,12,14)
• InChI Key： PQPQPLLRIIZLAW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCCC)=O)=N1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.3